Cas no 63905-73-7 (1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride)

1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride is a chemically stable, high-purity compound commonly used as an intermediate in pharmaceutical synthesis and organic research. Its hydrochloride form enhances solubility, facilitating reactions in aqueous or polar solvent systems. The tetrahydroisoquinoline scaffold is structurally significant in medicinal chemistry, often serving as a precursor for bioactive molecules, including CNS-targeting agents. The hydroxyl group at the 6-position allows for further functionalization, enabling diverse derivatization strategies. The compound is typically supplied with rigorous quality control to ensure consistency in reactivity and yield. Suitable for use in alkaloid synthesis and drug discovery, it offers researchers a reliable building block for developing novel therapeutic candidates.

1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride structure

63905-73-7 structure

Product Name:1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride

CAS No:63905-73-7

MF:C₉H₁₂ClNO

MW:185.650681495667

MDL:MFCD01444791

CID:506593

PubChem ID:2752309

Update Time:2025-06-08

1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride
- 1,2,3,4-Tetrahydro-isoquinolin-6-ol Hydrochloride
- 6-HYDROXY-1, 2, 3, 4-TETRAHYDROISOQUINOLINE HYDROCHLORIDE
- 6-Isoquinolinol,1,2,3,4-tetrahydro-, hydrochloride (1:1)
- 1,2,3,4-Tetrahydro-isoquinolin-6-ol HCl
- SCHEMBL453336
- DTXSID40980892
- 63905-73-7
- DA-17773
- 1,2,3,4-tetrahydro-6-isoquinolinol hydrochloride
- 1,2,3,4-tetrahydroisoquinolin-6-ol,hydrochloride
- 1,2,3,4-tetrahydroisoquinolin-6-ol HCl
- KKZTXWVJZMVLFG-UHFFFAOYSA-N
- MFCD01444791
- 6-Hydroxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 1,2,3,4-Tetrahydroisoquinolin-6-ol--hydrogen chloride (1/1)
- 1,2,3,4-TETRAHYDRO-6-ISOQUINOLINOLHYDROCHLORIDE
- 1,2,3,4-Tetrahydroisoquinolin-6-olhydrochloride
- AKOS004907207
- MDL： MFCD01444791
- Inchi： 1S/C9H11NO.ClH/c11-9-2-1-8-6-10-4-3-7(8)5-9;/h1-2,5,10-11H,3-4,6H2;1H
- InChI Key： KKZTXWVJZMVLFG-UHFFFAOYSA-N
- SMILES： Cl.OC1C=CC2CNCCC=2C=1

Computed Properties

Exact Mass: 172.9669
Monoisotopic Mass: 185.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3A^2

Experimental Properties

Melting Point: 222-224 ºC
Boiling Point: 313.5°Cat760mmHg
Flash Point: 169.5°C
PSA: 34

1,2,3,4-Tetrahydroisoquinolin-6-ol hydrochloride Pricemore >>

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